N-[4-(1H-tetrazol-1-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-[4-(tetrazol-1-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H13N5O3/c22-16(15-9-23-13-3-1-2-4-14(13)24-15)18-11-5-7-12(8-6-11)21-10-17-19-20-21/h1-8,10,15H,9H2,(H,18,22)
• InChI Key: PTMGXYBCYVVVHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C16H13N5O3
• DSSTOX Substance ID: DTXSID701149884
• Molecular Weight: 323.31 g/mol
• CAS RN: 606096-28-0

Description

Synthesis Analysis

The synthesis of tetrazole derivatives involves multi-step organic reactions, starting from basic organic compounds to complex intermediates and final products. In a related study, compounds with similar tetrazole functionalities were synthesized through condensation, hydrolysis, and reaction with sodium azide, showcasing the complexity and variability in the synthetic routes of such compounds (Talupur, Satheesh, & Chandrasekhar, 2021).

Molecular Structure Analysis

The molecular structure of tetrazole derivatives, including N-[4-(1H-tetrazol-1-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide, is characterized by the presence of tetrazole rings, which significantly influence the chemical and biological properties of these molecules. X-ray crystallography, NMR, and other spectroscopic methods are typically employed to elucidate these structures, revealing intricate details about their molecular conformations and electronic configurations (Sagar, Yathirajan, Rathore, & Glidewell, 2018).

Chemical Reactions and Properties

Tetrazole derivatives participate in various chemical reactions, including cyclization, substitution, and coupling reactions, which are essential for their synthesis and functionalization. These reactions are influenced by the tetrazole moiety, which can act as a nucleophile or electrophile under different conditions, thereby affecting the compound's reactivity and the formation of diverse derivatives with potential biological activities (Saeed, Khurshid, Flörke, Echeverría, Piro, Gil, Rocha, Frontera, El‐Seedi, Mumtaz, & Erben, 2020).

Mechanism of Action

The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds. Tetrazole nitrogen electron density results in the formation of many stable metallic compounds and molecular complexes.

Safety and Hazards

On heating or burning, tetrazoles release carbon monoxide, carbon dioxide, and harmful nitrogen oxide. They are burst vigorously on exposed to shock, fire, and heat on friction. Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat.

Future Directions

Tetrazoles have a wide range of biological activities, including antibacterial, antifungal, analgesic, and anti-inflammatory properties, as well as their chemistry and structures. In addition, other applications, e.g., in photography, as growth hormones, and as a platform for virtual screening, are discussed with concluding remarks.